Cas no 74038-21-4 (tris[3-(trifluoromethyl)phenyl]phosphane oxide)
74038-21-4 structure
Product Name:tris[3-(trifluoromethyl)phenyl]phosphane oxide
CAS No:74038-21-4
MF:C21H12F9OP
MW:482.278778076172
CID:1763873
PubChem ID:427970
Update Time:2025-04-21
tris[3-(trifluoromethyl)phenyl]phosphane oxide Chemical and Physical Properties
Names and Identifiers
-
- tris[3-(trifluoromethyl)phenyl]phosphane oxide
- 1-bis[3-(trifluoromethyl)phenyl]phosphoryl-3-(trifluoromethyl)benzene
- Tris(α,α,α-trifluoro-m-tolyl)phosphine oxide
- Phosphine oxide, tris(alpha,alpha,alpha-trifluoro-m-tolyl)-
- 74038-21-4
- phosphorane, tris[3-(trifluoromethyl)phenyl]-, oxide
- Tris(m-trifluoromethylphenyl)phosphine oxide
- DTXSID50224875
- OGHXTNZVJNEQJH-UHFFFAOYSA-N
-
- Inchi: 1S/C21H12F9OP/c22-19(23,24)13-4-1-7-16(10-13)32(31,17-8-2-5-14(11-17)20(25,26)27)18-9-3-6-15(12-18)21(28,29)30/h1-12H
- InChI Key: OGHXTNZVJNEQJH-UHFFFAOYSA-N
- SMILES: P(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 482.04820546g/mol
- Monoisotopic Mass: 482.04820546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 17.1Ų
tris[3-(trifluoromethyl)phenyl]phosphane oxide Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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